Cas no 1260799-03-8 (3-(4-bromo-2-nitrophenyl)piperidine)

• Product Name: 3-(4-bromo-2-nitrophenyl)piperidine
• CAS No: 1260799-03-8
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 5812125
• PubChem ID: 129954846
• Update Time: 2025-06-13

3-(4-bromo-2-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-nitrophenyl)piperidine
• EN300-1894150
• 1260799-03-8

• Inchi： 1S/C11H13BrN2O2/c12-9-3-4-10(11(6-9)14(15)16)8-2-1-5-13-7-8/h3-4,6,8,13H,1-2,5,7H2
• InChI Key： UECWLQDOQVSJOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C1CNCCC1

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(4-bromo-2-nitrophenyl)piperidine

Introduction to 3-(4-bromo-2-nitrophenyl)piperidine (CAS No. 1260799-03-8)

3-(4-bromo-2-nitrophenyl)piperidine, identified by the chemical identifier CAS No. 1260799-03-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The compound features a piperidine ring substituted with a 4-bromo-2-nitrophenyl moiety, which imparts unique electronic and steric properties that are of great interest to synthetic chemists and biologists.

The 4-bromo-2-nitrophenyl group is a key feature of this molecule, contributing to its reactivity and interaction with biological targets. The bromine atom provides a handle for further functionalization, while the nitro group introduces electron-withdrawing effects that can modulate the compound's pharmacokinetic profile. These structural elements make 3-(4-bromo-2-nitrophenyl)piperidine a versatile scaffold for drug discovery, particularly in the pursuit of small-molecule inhibitors and activators of various biological pathways.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders, infectious diseases, and cancer. The piperidine core is a common motif in many drugs approved by regulatory agencies, including those used to treat depression, anxiety, and attention deficit hyperactivity disorder (ADHD). The incorporation of the 4-bromo-2-nitrophenyl group into the piperidine framework suggests potential applications in modulating neurotransmitter systems and targeting receptors involved in these conditions.

One of the most compelling aspects of 3-(4-bromo-2-nitrophenyl)piperidine is its potential as a precursor for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity or selectivity for specific biological targets. For instance, studies have explored its utility in developing kinase inhibitors, which are critical in cancer therapy. The nitro group can be reduced to an amine, allowing for further derivatization into more complex pharmacophores.

The synthesis of 3-(4-bromo-2-nitrophenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on a halogenated piperidine intermediate followed by nitration of the aromatic ring. Advances in catalytic methods have enabled more efficient and environmentally friendly approaches to constructing this molecule, aligning with the growing emphasis on green chemistry principles.

From a computational chemistry perspective, 3-(4-bromo-2-nitrophenyl)piperidine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the compound's geometry and electronic distribution influence its binding affinity and selectivity. For example, docking simulations have revealed that the bromine atom plays a crucial role in stabilizing interactions with certain protein receptors, while the nitro group modulates hydrogen bonding networks.

The pharmacological profile of 3-(4-bromo-2-nitrophenyl)piperidine has been evaluated through both in vitro and in vivo experiments. Initial studies have shown promising results in modulating neurotransmitter release and receptor activity. For instance, researchers have observed that derivatives of this compound exhibit potent effects on serotonin receptors, which are implicated in mood regulation and anxiety disorders. Further investigation is warranted to fully elucidate its therapeutic potential.

Regulatory considerations are also important when developing novel compounds like 3-(4-bromo-2-nitrophenyl)piperidine. Manufacturers must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure safety and efficacy before clinical trials can commence. Preclinical toxicology studies are essential to assess potential side effects and determine appropriate dosing regimens.

The future directions for research on 3-(4-bromo-2-nitrophenyl)piperidine are multifaceted. One area of interest is exploring its role as an intermediate in the synthesis of antiviral agents. Given the ongoing global health challenges posed by infectious diseases, there is a pressing need for new therapeutic strategies. The structural features of this compound make it an attractive candidate for designing molecules that can interfere with viral replication or enhance immune responses.

Another promising avenue is investigating its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 3-(4-bromo-2-nitrophenyl)piperidine to modulate neurotransmitter systems suggests that it could be used to develop treatments that address synaptic dysfunction or protein aggregation pathways associated with these conditions. Ongoing research aims to identify specific derivatives that exhibit enhanced therapeutic efficacy while minimizing side effects.

In conclusion, 3-(4-bromo-2-nitrophenyl)piperidine (CAS No. 1260799-03-8) represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis, characterization, and pharmacological evaluation continue to be areas of active investigation, with promising results indicating its utility in treating neurological disorders, infectious diseases, and other conditions. As our understanding of biological systems evolves, compounds like this will play an increasingly important role in developing next-generation therapeutics.